Cas no 918868-00-5 (2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine)

2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine structure
918868-00-5 structure
Product Name:2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine
CAS No:918868-00-5
MF:C15H20N8O4
MW:376.37050151825
CID:769859
Update Time:2023-08-03

2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-N-methyl-
    • (2R,3R,4S,5R)-2-[2-(4-ethyltriazol-1-yl)-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • BDBM50199979
    • 2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-N-methyladenosine
    • 2-(4-ethyl-1,2,3-triazol-1-yl)-N6-methyl-9-(beta-D-ribofuranosyl)-adenine
    • (2R,3R,4S,5R)-2-(2-(4-Ethyl-1H-1,2,3-triazol-1-yl)-6-(methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C15H20N8O4/c1-3-7-4-23(21-20-7)15-18-12(16-2)9-13(19-15)22(6-17-9)14-11(26)10(25)8(5-24)27-14/h4,6,8,10-11,14,24-26H,3,5H2,1-2H3,(H,16,18,19)/t8-,10-,11-,14-/m1/s1
    • InChI Key: JBQPJIFYNWOTMD-IDTAVKCVSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(CC)N=N3)=NC1=2)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 518
  • XLogP3: 0.2
  • Topological Polar Surface Area: 156
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